ethyl 4-{2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate

• IUPAC Name: ethyl 4-[[2-[3-(2-methylpropyl)-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H23N3O5S/c1-4-29-20(27)14-5-7-15(8-6-14)22-17(25)12-23-16-9-10-30-18(16)19(26)24(21(23)28)11-13(2)3/h5-10,13,18H,4,11-12H2,1-3H3/p+1
• InChI Key: IQEQJJATHCSQRQ-UHFFFAOYSA-O
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CC(C)C
• Molecular Formula: C21H24N3O5S+
• Molecular Weight: 430.5 g/mol

Description

Ethyl 4-{2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
BenchChem offers high-quality ethyl 4-{2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-{2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamido}benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Derivatives of thiazolo [3,2-a]pyrimidine, especially 2-substituted ones, hold significant promise in drug design due to their synthetic potential and structural versatility. . The thiazolo [3,2-a]pyrimidine ring system bears structural similarity to purine, making it an attractive target for designing ligands that can effectively bind to biological targets.

Synthesis Methods

Various synthetic approaches exist for thiazolo [3,2-a]pyrimidine derivatives. . Additionally, Singh et al. .

Chemical Properties

Thiazolo [3,2-a]pyrimidine derivatives exhibit interesting chemical properties. . These compounds often possess active methylene groups, which are attractive centers for functionalization due to their high reactivity toward various electrophilic reagents.

Biological Activity

Thiazolo [3,2-a]pyrimidine derivatives demonstrate notable biological activities. . . Further research is needed to explore their potential as therapeutic agents.

Conclusion